Cas no 1310420-68-8 (Thiourea, N-(6-chloro-2-pyridinyl)-)

Thiourea, N-(6-chloro-2-pyridinyl)- structure
1310420-68-8 structure
Product Name:Thiourea, N-(6-chloro-2-pyridinyl)-
CAS No:1310420-68-8
MF:C6H6ClN3S
MW:187.649938106537
CID:5217201
PubChem ID:98001126
Update Time:2024-11-06

Thiourea, N-(6-chloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • N-(6-Chloro-2-pyridyl)thiourea
    • Thiourea, N-(6-chloro-2-pyridinyl)-
    • (6-chloropyridin-2-yl)thiourea
    • MFCD20727755
    • 1310420-68-8
    • AKOS040768669
    • (6-chloro-2-pyridyl)thiourea
    • DB-119725
    • 1-(6-Chloropyridin-2-yl)thiourea
    • Inchi: 1S/C6H6ClN3S/c7-4-2-1-3-5(9-4)10-6(8)11/h1-3H,(H3,8,9,10,11)
    • InChI Key: FXAVGDZZGZAWGV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=N1)NC(N)=S

Computed Properties

  • Exact Mass: 186.9970961g/mol
  • Monoisotopic Mass: 186.9970961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 83

Thiourea, N-(6-chloro-2-pyridinyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33343-250mg
N-(6-Chloro-2-pyridyl)thiourea, 97%
1310420-68-8 97%
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¥1432.00 2023-02-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H33343-1g
N-(6-Chloro-2-pyridyl)thiourea, 97%
1310420-68-8 97%
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¥3987.00 2023-02-09
abcr
AB351336-250 mg
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1310420-68-8
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€63.40 2022-06-10
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